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Compound of Interest

Compound Name: 1,2-Propanediol diacrylate

CAS No.: 25151-33-1

Cat. No.: B3050324

Get Quote

Executive Summary & Chemical Identity
As researchers, we often treat reagents as means to an end. However, with acrylates like 1,2-
Propanediol diacrylate, the "end" of the experiment—disposal—is where the highest safety

risks lie. This compound is a potent skin sensitizer and environmental toxin. Improper disposal

doesn't just violate EPA/RCRA regulations; it endangers your colleagues through sensitization

risks and threatens aquatic ecosystems.

This guide provides a validated, field-proven protocol for the containment, handling, and final

disposal of 1,2-Propanediol diacrylate.
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Property Specification

Chemical Name
1,2-Propanediol diacrylate (Propylene glycol

diacrylate)

CAS Number
25151-33-1 (Note: Often confused with

Dipropylene glycol diacrylate, CAS 57472-68-1)

Molecular Formula C₉H₁₂O₄

Physical State Colorless to pale yellow liquid

Flash Point
>93°C (Combustible, not D001 Ignitable under

standard conditions)

Key Hazards
Skin Sensitizer (Cat 1), Skin Irritant (Cat 2),

Serious Eye Damage (Cat 1), Aquatic Toxicity

Hazard Identification & Safety Pre-requisites
Before touching a waste container, you must understand the mechanism of injury. Acrylates

possess a reactive vinyl group that readily undergoes Michael addition with biological

nucleophiles (proteins/DNA), leading to rapid sensitization.

The "Self-Validating" Safety Check:

Odor Check: If you can smell the acrid, fruity odor of the acrylate through your mask, your

engineering controls (fume hood) have failed.

Glove Integrity: Standard latex gloves offer zero protection against acrylates. They permeate

in seconds.

Personal Protective Equipment (PPE) Matrix
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PPE Type Specification Rationale

Hand Protection

Nitrile (Double-gloved) or Butyl

Rubber. Thickness > 0.5mm

recommended.[1]

Acrylates permeate standard

latex/thin nitrile rapidly. Double

gloving provides a

"breakthrough" buffer.

Eye Protection
Chemical Splash Goggles

(ANSI Z87.1).

Risk of irreversible corneal

damage (Category 1 Eye

Damage). Safety glasses are

insufficient for liquid handling.

Respiratory

Fume hood required. If outside

hood (spills), use Half-mask

with Organic Vapor (OV)

cartridges.

High volatility and sensitization

potential via inhalation.

Body
Lab coat (buttoned) +

Chemical-resistant apron.

Prevents saturation of clothing

which holds the irritant against

the skin.

Waste Management Strategy
Core Directive: Never polymerize bulk waste in a closed container. The exothermic reaction

can melt plastic, shatter glass, and release toxic fumes.

Workflow Visualization: Waste Stream Decision Matrix
The following diagram outlines the logical flow for categorizing and disposing of acrylate waste.
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Waste Generation

Determine Waste Type

Liquid Waste
(Unused Reagent/Mother Liquor)

Solid Waste
(Wipes, Gloves, Pipette Tips)

Empty Container
(<3% Residue)

Segregate into Compatible
Haz Waste Container

(NO Oxidizers/Amines)

Double Bag in
Transparent Haz Waste Bags

Triple Rinse with Solvent
(Acetone/Ethanol)

Schedule EHS/Vendor Pickup
(Incineration)

Collect Rinsate as
Liquid Haz Waste

Solvent Waste

Deface Label &
Discard in Regular Trash

(If RCRA Empty)

Clean Container

Click to download full resolution via product page

Caption: Decision matrix for segregating 1,2-Propanediol diacrylate waste streams to ensure

regulatory compliance.

Protocol A: Liquid Waste Disposal
Applicability: Unused reagent, reaction mixtures, or solvent rinsates.

Container Selection: Use an amber glass or HDPE container. Avoid metal containers if the

waste is acidic.
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Stabilization: Ensure the waste container has a small headspace (air). Acrylate inhibitors

(like MEHQ) require dissolved oxygen to function. Do not purge with nitrogen, as this

deactivates the inhibitor and may cause spontaneous polymerization [1].

Segregation:

Do NOT mix with: Peroxides, amines, strong acids, or heavy metal salts. These act as

radical initiators.

Labeling: Affix a Hazardous Waste label.

Constituents: "1,2-Propanediol diacrylate, Acetone (if used as rinse)"

Hazards: "Toxic, Irritant, Sensitizer"[2]

Storage: Store in a cool, dark place (Secondary Containment) away from heat sources until

pickup.

Protocol B: Solid Waste Disposal
Applicability: Contaminated gloves, paper towels, benchkote, and pipette tips.

Containment: Place items immediately into a clear, heavy-duty polyethylene hazardous

waste bag.

Odor Control: Acrylates have a low odor threshold. Double-bagging is mandatory to prevent

lab odors.

Sealing: Goose-neck seal the bag with tape. Do not use twist ties alone.

Disposal: Place the sealed bag into the laboratory's solid hazardous waste drum.

Protocol C: Empty Containers (RCRA "Empty" Status)
Per EPA 40 CFR 261.7, a container is "empty" if:

All wastes have been removed using standard practices (pouring/pumping).

No more than 2.5 cm (1 inch) of residue remains.
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Procedure:

Triple Rinse: Rinse the bottle three times with a suitable solvent (Acetone or Ethanol).

Collect Rinsate: Pour all three rinses into the Liquid Waste container (Protocol A).

Deface: Cross out the label and mark "EMPTY".

Discard: Dispose of the glass/plastic in the designated glass waste or trash, depending on

institutional policy.

Spill Response & Emergency Polymerization
Scenario: You have dropped a 100mL bottle of 1,2-Propanediol diacrylate on the floor.

Immediate Action:

Evacuate: Clear the immediate area. Acrylate vapors are respiratory irritants.[3][4]

Ventilate: If safe, open fume hood sashes to max; do not open windows (drafts spread

vapors).

PPE Up: Don chemical goggles, double nitrile gloves, and a respirator (if outside hood).

Spill Cleanup Workflow

1. Alert & Evacuate 2. Don PPE
(Resp + Goggles + Dbl Gloves)

3. Dike Spill
(Vermiculite/Sand)

4. Absorb Liquid
(No Sawdust!) 5. Scoop to Bag/Pail 6. Solvent Wipe Down 7. Hazardous Waste Tag

Click to download full resolution via product page

Caption: Step-by-step spill response protocol minimizing exposure and environmental release.

Critical Note on Absorbents:

DO USE: Vermiculite, sand, clay, or commercial "Universal" pads.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b3050324/docs?utm_src=pdf-body#authoritative-guide-proper-disposal-of-1-2-propanediol-diacrylate
https://www.tcichemicals.com/BE/en/sds/T2389_EU_6N.pdf
https://www.chemicalbull.com/images/product/MSDS-1767939928.pdf
https://www.benchchem.com/product/b3050324/docs?utm_src=pdf-body-img#authoritative-guide-proper-disposal-of-1-2-propanediol-diacrylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050324?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


DO NOT USE: Sawdust or paper towels for bulk liquid.[2] Acrylates are combustible; mixing

with organic solids increases fire risk.

In-Situ Polymerization (The "Last Resort" Method): Only use this if directed by EHS for specific

large-scale containment. If a large spill cannot be absorbed, it can be solidified by sprinkling a

mixture of sand and a radical initiator (e.g., benzoyl peroxide). Warning: This generates

significant heat and toxic fumes.[5] This is generally not recommended for standard lab spills

due to the lack of reaction control [2].

Regulatory Compliance (EPA/RCRA)
While 1,2-Propanediol diacrylate is not explicitly "P-listed" or "U-listed" (like Ethyl Acrylate

U113), it is regulated based on its characteristics and toxicity.

RCRA Status: It does not typically meet the definition of Ignitable (D001) as its flash point is

>60°C. However, it is a Toxic waste due to aquatic toxicity and health hazards.

Sewer Ban: Under no circumstances can this be poured down the drain. It is toxic to aquatic

life with long-lasting effects (H411/H412) [3].[6]

TSCA: Ensure all disposal is recorded in your chemical inventory log to satisfy TSCA

tracking requirements if applicable.
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Disclaimer: This guide is intended for trained scientific personnel. Always consult your

institution's Environmental Health & Safety (EHS) officer and local regulations before modifying
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disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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